Cas no 2253640-39-8 ((4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol)

• Product Name: (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol
• CAS No: 2253640-39-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6545444
• PubChem ID: 137935644
• Update Time: 2025-07-02

(4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6512862
• (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol
• 2253640-39-8
• {4-amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol
• EN300-37375292

• Inchi： 1S/C8H15NO2/c1-6(2)8(9)3-7(4-8,5-10)11-6/h10H,3-5,9H2,1-2H3
• InChI Key： QVBLOZUACCSMID-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(CC1(CO)C2)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol

Introduction to (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)Methanol (CAS No. 2253640-39-8)

(4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol, identified by the CAS number 2253640-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, characterized by a bicyclic system with an amino and hydroxymethyl substituents, makes it a valuable intermediate in the development of novel therapeutic agents. This compound has garnered attention due to its potential applications in drug discovery, particularly in the design of molecules that interact with biological targets.

The structural motif of (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol features a bicyclo[2.1.1]hexane core, which is a common scaffold in natural products and pharmacologically active compounds. The presence of both an amino group and a hydroxymethyl group on this scaffold provides multiple sites for functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility has made it a focal point for medicinal chemists seeking to develop new drugs.

In recent years, there has been growing interest in the use of bicyclic compounds as pharmacophores due to their ability to mimic the conformational flexibility of biological targets and their potential for favorable pharmacokinetic properties. The compound (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol exemplifies this trend, as its structural features are well-suited for interactions with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The bicyclic core is reminiscent of several known bioactive molecules that have demonstrated efficacy in preclinical studies for conditions such as Alzheimer's disease and Parkinson's disease. The amino and hydroxymethyl groups provide opportunities for further derivatization to enhance binding affinity and selectivity, making this compound a promising candidate for future drug development.

Recent advances in computational chemistry have also highlighted the importance of (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol as a key intermediate in synthetic pathways. Molecular modeling studies have shown that this compound can serve as a versatile building block for the construction of more complex molecules with specific biological functions. These studies have informed the design of novel synthetic strategies that leverage the unique reactivity of this scaffold.

The pharmaceutical industry has been particularly interested in exploring the potential of (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol due to its compatibility with modern drug discovery methodologies. Its structural features are amenable to both traditional organic synthesis techniques and cutting-edge approaches such as flow chemistry and biocatalysis. These advancements have facilitated the rapid production of derivatives for screening and optimization.

In addition to its applications in drug development, (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol has shown promise in materials science research. The rigid yet flexible framework of this compound makes it an attractive candidate for the design of novel polymers and functional materials with enhanced mechanical properties and biological compatibility.

The synthesis of (4-Amino-3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-ylmethanol) presents both challenges and opportunities for synthetic chemists. The complexity of its bicyclic system requires careful planning and execution to achieve high yields and purity levels required for pharmaceutical applications. However, recent developments in synthetic methodologies have made it increasingly feasible to construct this molecule efficiently.

One particularly noteworthy approach involves the use of transition metal-catalyzed reactions to construct the bicyclic core under mild conditions. These methods have enabled chemists to access complex scaffolds with greater ease than traditional approaches, thereby accelerating the discovery process.

The future prospects for (4-Amino-3,3-dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyl--dimethyloxbicyclo[2.. methanol are bright, with ongoing research aimed at expanding its utility across multiple domains.. As our understanding..